Cas no 898787-71-8 (3-(3-chloro-4-methylphenyl)-1,1,1-trifluoropropan-2-one)

• Product Name: 3-(3-chloro-4-methylphenyl)-1,1,1-trifluoropropan-2-one
• CAS No: 898787-71-8
• MF: C₁₀H₈ClF₃O
• MW: 236.618132591248
• CID: 1947056
• PubChem ID: 24726864
• Update Time: 2025-11-02

3-(3-chloro-4-methylphenyl)-1,1,1-trifluoropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-4-methylphenyl)-1,1,1-trifluoropropan-2-one
• LogP
• 1-(3-CHLORO-4-METHYLPHENYL)-3,3,3-TRIFLUORO-2-PROPANONE
• DTXSID60645254
• EN300-1929563
• 898787-71-8
• 3-(3-Chloro-4-methylphenyl)-1,1,1-trifluoroacetone

• Inchi： 1S/C10H8ClF3O/c1-6-2-3-7(4-8(6)11)5-9(15)10(12,13)14/h2-4H,5H2,1H3
• InChI Key： UWXDRBXQZPLYEP-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)CC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 236.0215771Da
• Monoisotopic Mass: 236.0215771Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3-(3-chloro-4-methylphenyl)-1,1,1-trifluoropropan-2-one

3-(3-Chloro-4-methylphenyl)-1,1,1-trifluoropropan-2-one (CAS No. 898787-71-8): A Versatile Fluorinated Ketone in Modern Chemistry

3-(3-Chloro-4-methylphenyl)-1,1,1-trifluoropropan-2-one (CAS No. 898787-71-8) is a fluorinated aromatic ketone that has gained significant attention in pharmaceutical and agrochemical research. This compound, characterized by its trifluoromethyl group and chloro-methyl substituted phenyl ring, exhibits unique physicochemical properties that make it valuable for various applications. The presence of both electron-withdrawing (CF3) and electron-donating (CH3) groups creates a molecular architecture ideal for designing bioactive molecules.

Recent studies highlight the growing demand for fluorinated building blocks like 3-(3-chloro-4-methylphenyl)-1,1,1-trifluoropropan-2-one in drug discovery. The CF3 group enhances metabolic stability and membrane permeability, addressing key challenges in developing new therapeutics. Researchers are particularly interested in its potential as an intermediate for kinase inhibitors and antiviral agents, aligning with current global health priorities. The compound's chloro-methyl substitution pattern also offers interesting possibilities for further functionalization through cross-coupling reactions.

From a synthetic chemistry perspective, CAS 898787-71-8 demonstrates excellent reactivity in nucleophilic addition reactions and condensation processes. Its α-trifluoromethyl ketone moiety is particularly valuable for constructing heterocyclic scaffolds, which account for over 60% of all FDA-approved drugs. The compound's stability under various reaction conditions makes it a preferred choice for multi-step syntheses in medicinal chemistry programs.

The agrochemical industry has shown increasing interest in 3-(3-chloro-4-methylphenyl)-1,1,1-trifluoropropan-2-one derivatives for developing new generation crop protection agents. The fluorine atoms contribute to improved pesticidal activity and environmental profile, addressing the growing demand for sustainable agriculture solutions. Recent patent literature reveals numerous applications of this scaffold in herbicide and fungicide development, particularly for resistant pest strains.

Material scientists are exploring the potential of 898787-71-8 in advanced materials applications. The compound's ability to influence electron transport properties makes it interesting for organic electronic materials and liquid crystal formulations. Its thermal stability and compatibility with polymerization processes open possibilities for creating specialty polymers with tailored properties.

Environmental and safety considerations for 3-(3-chloro-4-methylphenyl)-1,1,1-trifluoropropan-2-one follow standard laboratory chemical protocols. Proper handling includes using appropriate personal protective equipment and working in well-ventilated areas. The compound's physicochemical properties (melting point, solubility, etc.) have been thoroughly characterized to ensure safe handling in industrial and research settings.

The global market for fluorinated fine chemicals like CAS 898787-71-8 is projected to grow at 6.8% CAGR through 2030, driven by pharmaceutical and agrochemical demand. Custom synthesis services for this compound are increasingly available from specialized contract research organizations, offering both small-scale research quantities and bulk production capabilities. Analytical methods including HPLC, GC-MS, and NMR have been established for quality control purposes.

Future research directions for 3-(3-chloro-4-methylphenyl)-1,1,1-trifluoropropan-2-one include exploring its use in catalyzed asymmetric synthesis and bioconjugation chemistry. The compound's potential in PET tracer development (due to the fluorine content) and proteolysis targeting chimeras (PROTACs) represents exciting frontiers in chemical biology. Continuous improvements in green chemistry synthesis routes are also expected to enhance its sustainability profile.

For researchers working with 898787-71-8, recent literature suggests optimal storage conditions under inert atmosphere at low temperatures to maintain stability. The compound's spectroscopic fingerprints (IR, UV-Vis) have been well-documented to facilitate identification and purity assessment. Several academic and industrial groups have published optimized workup procedures for reactions involving this valuable building block.

In conclusion, 3-(3-chloro-4-methylphenyl)-1,1,1-trifluoropropan-2-one (CAS No. 898787-71-8) represents a sophisticated tool for modern molecular design. Its unique combination of fluorine chemistry and aromatic substitution patterns provides numerous opportunities for innovation across multiple scientific disciplines. As synthetic methodologies advance and biological targets become more complex, this compound is poised to play an increasingly important role in cutting-edge research and development.